Cas no 71182-62-2 (N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine)

• Product Name: N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine
• CAS No: 71182-62-2
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1748161
• PubChem ID: 43616895
• Update Time: 2025-06-15

N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N-dimethyl-N'-(2-methylpropyl)-
• N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine
• SCHEMBL17845409
• CS-0266988
• 71182-62-2
• n1-Isobutyl-n4,n4-dimethylbenzene-1,4-diamine
• EN300-166601

• Inchi： 1S/C12H20N2/c1-10(2)9-13-11-5-7-12(8-6-11)14(3)4/h5-8,10,13H,9H2,1-4H3
• InChI Key： BTACLLGCKIBVOS-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(C)C)CC(C)C

Computed Properties

• Exact Mass: 192.1628
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine

Professional Introduction to N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine (CAS No. 71182-62-2)

N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine, a compound with the chemical formula C₁₃H₂₁N₃, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This aromatic diamine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The CAS number 71182-62-2 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature and industrial applications.

The molecular structure of N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine consists of a benzene ring substituted with two methyl groups at the 1 and 1' positions, and a secondary amine group at the 4 position, which is further substituted with a 2-methylpropyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions and synthetic pathways.

In recent years, there has been growing interest in the development of aromatic diamines as intermediates in pharmaceutical synthesis. These compounds are particularly valuable due to their ability to participate in multiple types of reactions, including condensation reactions, cyclization processes, and cross-coupling reactions. The presence of both primary and secondary amine functionalities allows for diverse modifications, enabling chemists to tailor the properties of the final product to meet specific requirements.

One of the most compelling aspects of N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine is its potential application in the synthesis of pharmaceutical intermediates. Researchers have been exploring its use in the development of new drugs targeting various diseases, including cancer and inflammatory disorders. The benzene ring serves as a scaffold that can be functionalized to create molecules with specific biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes that are overexpressed in tumor cells, making them attractive candidates for further investigation.

Recent studies have highlighted the role of N-substituted aromatic diamines in medicinal chemistry. These compounds often exhibit enhanced solubility and bioavailability compared to their unsubstituted counterparts, which is crucial for drug development. The dimethyl substitution at the nitrogen atoms not only improves stability but also influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. Additionally, the 2-methylpropyl group contributes to steric hindrance, which can be beneficial in designing molecules with improved selectivity.

The synthesis of N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr), reductive amination, and catalytic hydrogenation. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These synthetic strategies ensure that researchers can produce sufficient quantities of the compound for both laboratory studies and potential industrial applications.

From an industrial perspective, the production of N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine presents several challenges. The need for high-purity intermediates and stringent reaction conditions necessitates sophisticated equipment and expertise. However, advancements in process chemistry have made it possible to streamline these processes, reducing costs and improving sustainability. Green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts, aligning with global efforts to promote environmental responsibility.

The applications of N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural versatility allows it to serve as a precursor for synthesizing compounds with different functional groups, each tailored for specific industrial uses. For example, modifications at the benzene ring can lead to derivatives that exhibit herbicidal or fungicidal properties when incorporated into crop protection agents.

In conclusion, N1,N1-dimethyl-N4-(2-methylpropyl)benzene-1,4-diamine (CAS No. 71182-62-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique molecular structure enables diverse chemical transformations, making it a valuable intermediate in drug development. As scientific understanding progresses and new methodologies emerge,aromatic diamines like this one will continue to play a crucial role in advancing medicinal chemistry and related fields.